potassium;[3,5-bis(trifluoromethyl)phenyl]-trifluoroboranuide

• IUPAC Name: potassium;[3,5-bis(trifluoromethyl)phenyl]-trifluoroboranuide
• InChI: InChI=1S/C8H3BF9.K/c10-7(11,12)4-1-5(8(13,14)15)3-6(2-4)9(16,17)18;/h1-3H;/q-1;+1
• InChI Key: WCHMTVMZBOZGCS-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)(F)(F)F.[K+]
• Molecular Formula: C8H3BF9K
• Molecular Weight: 320.01 g/mol

Description

Compound potassium;[3,5-bis(trifluoromethyl)phenyl]-trifluoroboranuide is a chemical entity listed in the PubChem database. It is known for its unique properties and applications in various scientific fields. The compound’s structure and characteristics make it a subject of interest for researchers in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound potassium;[3,5-bis(trifluoromethyl)phenyl]-trifluoroboranuide involves specific reaction conditions and reagents. The preparation method typically includes the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of small molecules . This technique is essential for ensuring the purity and accuracy of the compound.

Industrial Production Methods: Industrial production of compound this compound requires a detailed understanding of the reaction mechanisms and conditions. The process involves the use of advanced technologies and equipment to achieve high yields and purity levels. The preparation method of multi-branched chain high carbonic acid can be referenced for similar production techniques .

Chemical Reactions Analysis

Types of Reactions: Compound potassium;[3,5-bis(trifluoromethyl)phenyl]-trifluoroboranuide undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are crucial for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: The reactions involving compound this compound typically use reagents such as phosgene and imidazole under anhydrous conditions . These reagents facilitate the formation of the desired products with high efficiency.

Major Products Formed: The major products formed from the reactions of compound this compound include amides, carbamates, and ureas. These products are essential for various applications in organic synthesis and industrial processes .

Scientific Research Applications

Compound potassium;[3,5-bis(trifluoromethyl)phenyl]-trifluoroboranuide has a wide range of scientific research applications. It is used in:

Chemistry: As a reagent in organic synthesis for the coupling of amino acids and the formation of peptide bonds.

Biology: In molecular dynamics studies to understand the interactions and stability of biological molecules.

Medicine: As a potential therapeutic agent for various diseases, including COVID-19.

Industry: In the production of high-purity chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of compound potassium;[3,5-bis(trifluoromethyl)phenyl]-trifluoroboranuide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and altering their activity. This mechanism is crucial for its applications in medicine and biology .

Comparison with Similar Compounds

• CID 2632
• CID 6540461
• CID 5362065
• CID 5479530

These compounds share some similarities with potassium;[3,5-bis(trifluoromethyl)phenyl]-trifluoroboranuide but differ in their specific applications and properties .